Cas no 91552-11-3 (2-(3-Chlorophenyl)cyclopropanecarboxylic acid)

• Product Name: 2-(3-Chlorophenyl)cyclopropanecarboxylic acid
• CAS No: 91552-11-3
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD11935567
• CID: 2093796
• PubChem ID: 23423018
• Update Time: 2025-05-20

2-(3-Chlorophenyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)cyclopropanecarboxylic acid
• 2-(3-chlorophenyl)cyclopropane-1-carboxylic acid
• (1S,2S)-2-(3-CHLOROPHENYL)CYCLOPROPANE-1-CARBOXYLIC ACID
• YGWYJGWUNQIPPV-UHFFFAOYSA-N
• 5208AJ
• SBB084056
• NE15360
• AK167718
• SY036722
• 2-(3-Chlorophenyl)cyclopropanecarboxylicAcid
• 2-(3-chlorophenyl)-cyclopropanecarboxylic acid
• 2-(3-Chlorophenyl)cyclopropanecarboxylic acid (ACI)
• Cyclopropanecarboxylic acid, 2-(m-chlorophenyl)- (6CI, 7CI)
• Y10404
• (1R,2R)-2-(3-Chlorophenyl)cyclopropanecarboxylic Acid
• CS-0156922
• DTXSID80901546
• NoName_677
• MFCD11935567
• DA-40580
• SY266223
• DS-9562
• MFCD20645435
• (1S,2S)-2-(3-Chlorophenyl)cyclopropanecarboxylicAcid
• SY266224
• AC-29580
• (1S,2S)-2-(3-Chlorophenyl)cyclopropanecarboxylic Acid
• AKOS005217099
• MFCD20639171
• EN300-60485
• 91552-11-3
• SCHEMBL3040710
• 515179-15-4

• MDL： MFCD11935567
• Inchi： 1S/C10H9ClO2/c11-7-3-1-2-6(4-7)8-5-9(8)10(12)13/h1-4,8-9H,5H2,(H,12,13)
• InChI Key： YGWYJGWUNQIPPV-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2C=C(Cl)C=CC=2)C1)O

Computed Properties

• Exact Mass: 196.0291072g/mol
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 345.9±42.0℃/760mmHg
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),

Additional information on 2-(3-Chlorophenyl)cyclopropanecarboxylic acid

2-(3-Chlorophenyl)cyclopropanecarboxylic Acid: An Overview of CAS No. 91552-11-3

2-(3-Chlorophenyl)cyclopropanecarboxylic acid (CAS No. 91552-11-3) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive cyclopropane ring and a substituted phenyl group, which confer it with unique chemical properties and reactivity profiles.

The structure of 2-(3-Chlorophenyl)cyclopropanecarboxylic acid consists of a cyclopropane ring attached to a carboxylic acid group, with a 3-chlorophenyl substituent. The presence of the cyclopropane ring introduces significant strain into the molecule, which can influence its reactivity and stability. The chlorine atom on the phenyl ring further modulates the electronic properties of the compound, making it an attractive candidate for various synthetic transformations.

In the realm of pharmaceutical research, 2-(3-Chlorophenyl)cyclopropanecarboxylic acid has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported the use of this compound in the synthesis of inhibitors for specific enzymes involved in cancer pathways. The unique structural features of 2-(3-Chlorophenyl)cyclopropanecarboxylic acid allow it to form stable complexes with metal ions, which can be exploited in the design of metal-based therapeutic agents.

Beyond its pharmaceutical applications, 2-(3-Chlorophenyl)cyclopropanecarboxylic acid has also found utility in materials science. Its ability to undergo selective functionalization reactions makes it a valuable precursor for the preparation of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound in the synthesis of polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

The synthetic accessibility of 2-(3-Chlorophenyl)cyclopropanecarboxylic acid is another factor contributing to its widespread use in research and development. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the cyclization of an appropriate precursor followed by carboxylation. Recent advancements in catalytic methods have further streamlined these processes, making them more environmentally friendly and cost-effective.

In addition to its synthetic utility, 2-(3-Chlorophenyl)cyclopropanecarboxylic acid has been studied for its biological activity. Preliminary studies have indicated that this compound exhibits moderate anti-inflammatory and analgesic properties, which could be further explored for therapeutic applications. Researchers at Harvard University have conducted preliminary assays to evaluate its effects on inflammatory pathways and have reported promising results.

The environmental impact of 2-(3-Chlorophenyl)cyclopropanecarboxylic acid is another important consideration. While it is not classified as a hazardous substance, proper handling and disposal practices should be followed to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainable practices throughout its lifecycle.

In conclusion, 2-(3-Chlorophenyl)cyclopropanecarboxylic acid (CAS No. 91552-11-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and reactivity profiles make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.